Acid brown 147
CAS No.: 12211-50-6
Cat. No.: VC0228124
Molecular Formula: C10H18BN
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12211-50-6 |
|---|---|
| Molecular Formula | C10H18BN |
| Molecular Weight | 0 |
Introduction
Chemical Identity and Properties
Acid Brown 147 is a synthetic dye identified by the Chemical Abstracts Service (CAS) registry number 12211-50-6 . According to available data, the compound has a molecular formula of C10H18BN, although this information appears in limited sources and may require further verification . The compound is classified among the acidic dyes, which are water-soluble anionic compounds commonly used in textile dyeing processes.
Comparative Analysis with Other Acid Brown Dyes
To provide context for understanding Acid Brown 147, examining the properties and applications of other acid brown dyes is valuable.
Acid Brown 75 Properties
Acid Brown 75 (CAS: 8011-86-7) offers a useful comparison point as another acid dye with more thoroughly documented properties:
| Property | Acid Brown 75 Specification |
|---|---|
| Color Index Number | 34905 |
| Chemical Class | Polyazo |
| Physical Appearance | Dark Brown Powder |
| Hue | Reddish Brown |
| Solubility in water @ 90°C | 90 - 100g/l |
| pH of 1% Solution | 7 - 9 |
| Dye Content | >98% |
| Moisture Content | 3.0 - 5.0% |
| Light Fastness | 4 - 5 |
| Washing Fastness | 2 - 3 |
Acid Brown 75 finds applications in textile dyeing (particularly for wool, nylon, and silk) and leather processing . Similar applications might be expected for Acid Brown 147, though specific documentation is lacking.
Acid Brown 282 Overview
Research Gaps and Future Directions
The available scientific literature reveals significant knowledge gaps regarding Acid Brown 147, highlighting several areas requiring further investigation:
Structural Characterization
Detailed structural elucidation using modern analytical techniques (NMR, mass spectrometry, X-ray crystallography) would provide valuable insights into the molecular architecture of Acid Brown 147. The current molecular formula (C10H18BN) should be verified and expanded upon with structural diagrams and confirmation of functional groups .
Environmental Impact Assessment
As a synthetic dye, understanding the environmental fate and effects of Acid Brown 147 is crucial. Studies examining biodegradability, aquatic toxicity, bioaccumulation potential, and treatment methodologies for effluent containing this compound would address important ecological considerations.
Comprehensive Toxicological Evaluation
Building upon the limited toxicological data, systematic studies evaluating acute toxicity, chronic exposure effects, genotoxicity (specifically focusing on Acid Brown 147), and potential carcinogenicity would substantially enhance the safety profile understanding of this compound.
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